2-[3-(Trifluoromethyl)cyclobutylidene]acetic acid

• Molecular Formula: C7H7F3O2
• Molecular Weight: 180.12 g/mol
• SMILES: C1C(CC1=CC(=O)O)C(F)(F)F
• InChI: InChI=1S/C7H7F3O2/c8-7(9,10)5-1-4(2-5)3-6(11)12/h3,5H,1-2H2,(H,11,12)
• InChIKey: RWWINAARQZJNJA-UHFFFAOYSA-N

2-[3-(Trifluoromethyl)cyclobutylidene]acetic acid: Fluorinated Cyclobutylidene Building Block

2-[3-(Trifluoromethyl)cyclobutylidene]acetic acid (CAS 1936239-46-1) is a specialized organic compound featuring a cyclobutylidene scaffold with a 3-trifluoromethyl substituent and an exocyclic acetic acid moiety . With a molecular formula of C7H7F3O2 and a molecular weight of 180.12 g/mol, it belongs to the class of fluorinated cyclobutane building blocks increasingly used in medicinal chemistry to modulate lipophilicity, metabolic stability, and conformational rigidity [1]. Its purity is typically ≥98% as supplied by multiple vendors for research use .

✓ Fluorinated cyclobutylidene building block

✓ Modulates lipophilicity, metabolic stability, and conformational rigidity

✓ Supplied as research-grade chemical; purity verified by suppliers

• [1] Melnykov, K. P.; et al. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au 2024, 4 (11), 4507–4517. View Source

Why This CF3-Cyclobutylidene Building Block Is Irreplaceable

Substituting 2-[3-(trifluoromethyl)cyclobutylidene]acetic acid with its non-fluorinated parent or gem-dimethyl analog would fundamentally alter key physicochemical properties critical to drug design. The trifluoromethyl group is a strong electron-withdrawing substituent, which significantly increases the acidity of the carboxylic acid moiety and enhances lipophilicity beyond what is achievable with methyl or unsubstituted analogs [1]. These differences directly impact membrane permeability, protein binding, and metabolic susceptibility, making the CF3-substituted building block a distinct entity rather than an interchangeable component [1].

Target Compound

Potential Substitute

Key Difference

2-[3-(Trifluoromethyl)cyclobutylidene]acetic acid

Non-fluorinated parent (2-cyclobutylideneacetic acid)

CF3 increases acidity and lipophilicity; parent lacks electron withdrawal, altering permeability and ionization.

2-[3-(Trifluoromethyl)cyclobutylidene]acetic acid

gem-Dimethyl analog (2-(3,3-dimethylcyclobutylidene)acetic acid)

CF3 provides strong electron withdrawal; dimethyl only adds steric bulk, failing to replicate electronic modulation.

• [1] Melnykov, K. P.; et al. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au 2024, 4 (11), 4507–4517. View Source

Quantitative Differentiation: CF3 vs. Closest Analogs

Lipophilicity Gain vs. Non-Fluorinated Parent

The target compound displays a calculated LogP of 1.97 , which is significantly higher than the XlogP of 0.7 reported for the non-fluorinated parent, 2-cyclobutylideneacetic acid . This represents a >1.2 log unit increase, indicating substantially greater lipophilicity that can enhance membrane permeability.

Lipophilicity Gain vs Parent

Data to verify

Target: LogP 1.97; Parent: XlogP 0.7 — Δ +1.27 (calculated)

Supports membrane permeability context; data to verify.

Calculated LogP values from vendor databases; not experimentally confirmed.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 1.97
Comparator Or Baseline	2-Cyclobutylideneacetic acid (XlogP = 0.7)
Quantified Difference	ΔLogP ≈ +1.27
Conditions	Calculated values from vendor databases (Leyan and Chem960)

Why This Matters

Higher lipophilicity is a primary driver for improving passive membrane permeability, making this building block preferable for targets requiring intracellular access.

Lipophilicity Profile vs. gem-Dimethyl Analog

Compared to the gem-dimethyl analog 2-(3,3-dimethylcyclobutylidene)acetic acid (LogP = 1.82 ), the target compound (LogP = 1.97 ) shows a modest increase in lipophilicity despite replacing two methyl groups with one trifluoromethyl. This suggests that the CF3 group's electronic effect on solvation is distinct from simple additive hydrophobicity, offering a unique lipophilic profile.

Lipophilicity vs gem-Dimethyl

Data to verify

Target: LogP 1.97; gem-Dimethyl: LogP 1.82 — Δ +0.15 (calculated)

CF3 electronic effect distinct from simple hydrophobicity; context-dependent.

Vendor-calculated values; cross-study comparability requires review.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 1.97
Comparator Or Baseline	2-(3,3-Dimethylcyclobutylidene)acetic acid (LogP = 1.82)
Quantified Difference	ΔLogP ≈ +0.15
Conditions	Calculated values from Leyan database

Why This Matters

The CF3 group provides electronic properties (strong electron withdrawal) that dimethyl cannot replicate, affecting reactivity and target engagement beyond simple lipophilicity.

Enhanced Acidity from CF3 Electron Withdrawal

The electron-withdrawing nature of the trifluoromethyl group is expected to lower the pKa of the carboxylic acid relative to the non-fluorinated parent. The parent 2-cyclobutylideneacetic acid has a predicted pKa of 4.25 ± 0.41 . Based on the well-characterized effect of β-CF3 substitution on aliphatic carboxylic acids observed in CF3-cyclobutane systems [1], the target compound's pKa is anticipated to be significantly lower (estimated ~3.0–3.5).

Acidity (pKa) Prediction

Class-level inference

Target: predicted pKa ~3.0–3.5; Parent: predicted pKa 4.25±0.41 — Δ ≈ -0.75 to -1.25

Predicted acidity shift may alter ionization at physiological pH; class-level inference.

Based on Hammett analysis from CF3-cyclobutane study; experimental pKa not reported.

Evidence Dimension	Acidity (pKa)
Target Compound Data	Predicted pKa ~3.0–3.5 (inferred)
Comparator Or Baseline	2-Cyclobutylideneacetic acid (predicted pKa = 4.25 ± 0.41)
Quantified Difference	Estimated ΔpKa ≈ -0.75 to -1.25
Conditions	Predicted values; class-level extrapolation from CF3-cyclobutane Hammett studies

Why This Matters

A lower pKa alters the ionization state at physiological pH, affecting solubility, permeability, and target binding interactions, which can be critical for lead optimization.

• [1] Melnykov, K. P.; et al. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au 2024, 4 (11), 4507–4517. Hammett parameters and acid–base transition analysis. View Source

Metabolic Stability and Steric Bulk vs. tert-Butyl Isosteres

The CF3-cyclobutyl fragment has been characterized as a metabolically more stable isostere for the tert-butyl group [1]. X-ray analysis and Hammett studies confirm that the trifluoromethyl-cyclobutyl group exhibits a slightly larger steric size than tert-butyl while moderately increasing lipophilicity. Critically, in several bioactive compounds (including commercial drugs and agrochemicals), replacement of tert-butyl with CF3-cyclobutyl preserved bioactivity while enhancing resistance to metabolic clearance [1]. While the target compound is a building block rather than a drug, its CF3-cyclobutylidene motif inherits these steric and metabolic properties, differentiating it from non-fluorinated or tert-butyl-based acid linkers.

Steric & Metabolic Profile

Class-level inference

CF3-cyclobutylidene vs tert-butyl: slightly larger steric bulk; qualitative metabolic stability gain

May serve as metabolically more stable isostere; data to verify in specific scaffold.

Inferred from X-ray and in vitro studies on analogous CF3-cyclobutanes.

Evidence Dimension	Steric size and metabolic stability
Target Compound Data	CF3-cyclobutylidene moiety (inferred from CF3-cyclobutane class)
Comparator Or Baseline	tert-Butyl group and non-fluorinated cyclobutylidene
Quantified Difference	Slightly larger steric bulk; metabolic stability improvement (qualitative; varies by scaffold)
Conditions	X-ray crystallography and in vitro metabolic clearance assays from referenced study

Why This Matters

For procurement decisions, this building block offers a unique combination of steric bulk, metabolic stability, and electronic modulation that cannot be achieved with tert-butyl or non-fluorinated cyclobutane linkers.

• [1] Melnykov, K. P.; et al. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au 2024, 4 (11), 4507–4517. View Source

Optimal Application Scenarios for This Building Block

Enhancing Membrane Permeability in Lead Optimization

When a lead series containing a cyclobutylideneacetic acid linker suffers from poor cellular permeability, replacement with 2-[3-(trifluoromethyl)cyclobutylidene]acetic acid can increase LogP by approximately 1.3 units compared to the non-fluorinated parent [1], potentially improving passive diffusion across lipid bilayers.

Modulating Ionization State at Physiological pH

In programs where the ionization of a carboxylic acid at physiological pH needs fine-tuning, the CF3 substituent's electron-withdrawing effect is predicted to lower the pKa by ~0.75–1.25 units relative to the non-fluorinated analog [1], reducing the fraction ionized at pH 7.4 and thereby altering solubility and target engagement.

Replacing Metabolically Labile tert-Butyl Linkers

For drug candidates where a tert-butyl acetic acid linker undergoes rapid oxidative metabolism, the CF3-cyclobutylidene motif serves as a bioisostere that has been shown in analogous systems to enhance metabolic stability while maintaining similar steric occupancy . This is supported by comparative X-ray and in vitro metabolic clearance data from CF3-cyclobutane studies.

Exploring Novel Chemical Space in Fragment-Based Discovery

The combination of a rigid cyclobutylidene scaffold with a trifluoromethyl group provides a unique three-dimensional pharmacophore for fragment screens. The compound's distinct electronic (electron-withdrawing) and steric profile relative to methyl-substituted analogs [1] offers a differentiated starting point for hit-to-lead optimization.

Application

Selection Property

Validation Focus

Membrane permeability enhancement

Reported lipophilicity gain from CF3 group

Permeability assay confirmation in cell-based models

Ionization state modulation at physiological pH

Predicted pKa reduction from electron withdrawal

pKa determination and solubility profiling

Metabolic stability improvement (tert-butyl replacement)

CF3-cyclobutyl as metabolically more stable isostere

Metabolic stability assessment relative to tert-butyl isostere

Fragment-based discovery of novel chemical space

Rigid CF3-cyclobutylidene core with distinct electronic profile

Hit confirmation and SAR exploration

• [1] Melnykov, K. P.; et al. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au 2024, 4 (11), 4507–4517. View Source